Cas no 150588-14-0 (2-{(tert-butoxy)carbonylamino}-4-cyclopentylbutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-cyclopentylbutanoic acid
• CAS No: 150588-14-0
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5346982
• PubChem ID: 10084565
• Update Time: 2025-06-12

2-{(tert-butoxy)carbonylamino}-4-cyclopentylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-butoxycarbonyl)amino)-4-cyclopentylbutanoic acid
• 4-cyclopentyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
• 2-{[(tert-butoxy)carbonyl]amino}-4-cyclopentylbutanoic acid
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-CYCLOPENTYLBUTANOIC ACID
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-CYCLOPENTYLBUTANOICACID
• Cyclopentanebutanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-{(tert-butoxy)carbonylamino}-4-cyclopentylbutanoic acid

• Inchi： 1S/C14H25NO4/c1-14(2,3)19-13(18)15-11(12(16)17)9-8-10-6-4-5-7-10/h10-11H,4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： DKJQFNHLEZEZMR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCC1CCCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 316
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6

Additional information on 2-{(tert-butoxy)carbonylamino}-4-cyclopentylbutanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-4-cyclopentylbutanoic acid (CAS No. 150588-14-0)

2-{(tert-butoxy)carbonylamino}-4-cyclopentylbutanoic acid (CAS No. 150588-14-0) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound features a unique structural combination of a cyclopentyl group and a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate for drug development. Its molecular formula, C₁₄H₂₅NO₄, and precise stereochemistry contribute to its role in modulating biological activity, particularly in targeting enzyme inhibitors and receptor agonists.

The growing demand for Boc-protected amino acids like this compound is driven by advancements in peptide-based therapeutics, a hot topic in biopharma. Researchers are increasingly focusing on sustainable synthesis methods and green chemistry to produce such intermediates, aligning with global trends toward environmentally friendly processes. Questions like "How to optimize Boc deprotection?" or "What solvents are compatible with 4-cyclopentylbutanoic acid derivatives?" frequently appear in scientific forums, highlighting its relevance.

From a synthetic perspective, CAS No. 150588-14-0 is pivotal for constructing complex molecules due to its chiral center and carboxyl functionality. It is often employed in solid-phase peptide synthesis (SPPS) and fragment-based drug design. Recent studies explore its potential in GPCR-targeted drugs, a trending area in oncology and metabolic disorder research. The compound’s stability under acidic conditions (thanks to the Boc group) makes it ideal for multi-step reactions, addressing common challenges like racemization during peptide coupling.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Purity thresholds (>98%) are rigorously maintained to meet pharmaceutical standards, as impurities can impact downstream applications. Searches for "HPLC methods for Boc-amino acids" or "NMR shifts of cyclopentylbutanoic acid derivatives" reflect the need for precise quality control protocols.

In drug discovery, 2-{(tert-butoxy)carbonylamino}-4-cyclopentylbutanoic acid is explored for its bioisosteric potential—replacing aromatic moieties with cyclopentyl groups to enhance metabolic stability. This aligns with the industry’s shift toward lipophilic efficiency (LipE) optimization, a frequently searched term among medicinal chemists. Additionally, its application in prodrug development (e.g., ester derivatives for improved bioavailability) is gaining traction.

Regulatory compliance for CAS No. 150588-14-0 adheres to REACH and ICH guidelines, with no restrictions under controlled substance lists. Suppliers often highlight its non-hazardous classification, addressing safety concerns in laboratory settings. FAQs like "Is Boc-4-cyclopentylbutanoic acid hygroscopic?" or "Storage conditions for N-protected amino acids" underscore practical handling considerations.

Future directions include exploring continuous flow chemistry for scalable production and leveraging machine learning to predict its reactivity in novel synthetic routes. As peptide drugs dominate clinical pipelines (e.g., GLP-1 analogs), intermediates like this compound will remain indispensable. Its versatility ensures sustained interest across academia and industry, solidifying its role in next-generation therapeutics.